molecular formula C8H15N3O2S2 B8275326 N,N-diethyl 2-amino-4-methylthiazole-5-sulfonamide

N,N-diethyl 2-amino-4-methylthiazole-5-sulfonamide

Cat. No.: B8275326
M. Wt: 249.4 g/mol
InChI Key: LYQVWIGJCIZDLH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,N-diethyl 2-amino-4-methylthiazole-5-sulfonamide is a useful research compound. Its molecular formula is C8H15N3O2S2 and its molecular weight is 249.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H15N3O2S2

Molecular Weight

249.4 g/mol

IUPAC Name

2-amino-N,N-diethyl-4-methyl-1,3-thiazole-5-sulfonamide

InChI

InChI=1S/C8H15N3O2S2/c1-4-11(5-2)15(12,13)7-6(3)10-8(9)14-7/h4-5H2,1-3H3,(H2,9,10)

InChI Key

LYQVWIGJCIZDLH-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)S(=O)(=O)C1=C(N=C(S1)N)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

The product from Step 1 (2.5 g) was dissolved in methanol (25 cm3) and cooled to 5° C. with stirring under an atmosphere of nitrogen. Sodium methoxide in methanol (2 cm3 of 25% wt./vol. solution) was added dropwise and the mixture allowed to warm to the ambient temperature for 18 hours. The reaction was heated under reflux for 1 hour, cooled, diluted with water (250 cm3), extracted with diethyl ether (2×100 cm3), dried (MgSO4) and evaporated under reduced pressure to give N,N-diethyl 2-amino-4-methylthiazole-5-sulfonamide (0.48 g). M+ 249; 1H NMR: δ 1.20(6H,t); 2.48(3H,s); 3.28(4H,q); 5.25(2H,br s); (solid).
Quantity
2.5 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Name
Sodium methoxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
2 mL
Type
solvent
Reaction Step Two
Name
Quantity
250 mL
Type
solvent
Reaction Step Three

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